Cas no 100129-07-5 (N-Benzyl-2-bromo-N-methylpropanamide)

• Product Name: N-Benzyl-2-bromo-N-methylpropanamide
• CAS No: 100129-07-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 219244
• PubChem ID: 152280
• Update Time: 2025-05-20

N-Benzyl-2-bromo-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-bromo-N-methyl-N-(phenylmethyl)-
• N-benzyl-2-bromo-N-methylpropanamide
• LS-11715
• DTXSID10905219
• 100129-07-5
• MFCD02751706
• CCRIS 1822
• AKOS022339882
• N-Benzyl-2-bromo-N-methylpropanamide

• Inchi： 1S/C11H14BrNO/c1-9(12)11(14)13(2)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： XVTHMIPQYXGCRN-UHFFFAOYSA-N
• SMILES： BrC(C)C(N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.02592
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Additional information on N-Benzyl-2-bromo-N-methylpropanamide

Recent Advances in the Study of N-Benzyl-2-bromo-N-methylpropanamide (CAS: 100129-07-5) in Chemical Biology and Pharmaceutical Research

N-Benzyl-2-bromo-N-methylpropanamide (CAS: 100129-07-5) is a brominated amide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile intermediate in organic synthesis and drug discovery. This compound, characterized by its unique molecular structure featuring a benzyl group and a bromomethyl moiety, has been explored for its reactivity in various chemical transformations and its biological activity in medicinal chemistry applications. Recent studies have focused on elucidating its synthetic utility, mechanism of action, and potential therapeutic applications, positioning it as a compound of interest in the development of novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N-Benzyl-2-bromo-N-methylpropanamide as a key intermediate in the synthesis of protease inhibitors. The research team demonstrated that this compound could be efficiently converted into α-ketoamide derivatives, which exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The study highlighted the compound's ability to serve as a versatile building block for the development of antiviral agents, with particular emphasis on its reactivity in nucleophilic substitution reactions that allow for diverse structural modifications.

In the field of cancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the antiproliferative properties of N-Benzyl-2-bromo-N-methylpropanamide derivatives. The study synthesized a series of analogs by modifying the benzyl substituent and evaluated their activity against various cancer cell lines. Several derivatives showed promising cytotoxicity profiles, with IC50 values in the low micromolar range against breast and lung cancer cells. Mechanistic studies suggested that these compounds might induce apoptosis through the mitochondrial pathway, although further investigation is required to fully elucidate their mode of action.

From a synthetic chemistry perspective, researchers have developed novel methodologies utilizing N-Benzyl-2-bromo-N-methylpropanamide as a starting material. A 2023 paper in Organic Letters described an efficient palladium-catalyzed cross-coupling reaction using this compound, enabling the synthesis of various N-alkylated amide derivatives with high yields and excellent regioselectivity. This advancement has significant implications for the streamlined synthesis of complex amide-containing compounds, which are prevalent in many pharmaceutical agents.

The compound's potential in neurological drug development was highlighted in a recent study published in ACS Chemical Neuroscience (2024). Researchers investigated N-Benzyl-2-bromo-N-methylpropanamide derivatives as modulators of neurotransmitter systems, particularly focusing on their interaction with GABA receptors. Preliminary results suggested that certain structural analogs might possess anxiolytic properties without the sedative effects commonly associated with benzodiazepines, opening new avenues for the development of improved neuropsychiatric medications.

Recent advances in analytical techniques have also contributed to a better understanding of N-Benzyl-2-bromo-N-methylpropanamide's properties. A 2024 study in the Journal of Pharmaceutical and Biomedical Analysis developed a highly sensitive LC-MS/MS method for the quantification of this compound and its metabolites in biological matrices. This methodological advancement is crucial for future pharmacokinetic studies and could facilitate the compound's transition into preclinical development stages.

Despite these promising developments, challenges remain in the optimization of N-Benzyl-2-bromo-N-methylpropanamide-based compounds. Current research efforts are focused on improving the selectivity and reducing potential off-target effects of derivatives, as well as addressing formulation challenges related to their physicochemical properties. Ongoing structure-activity relationship studies aim to identify the key molecular features responsible for the observed biological activities while minimizing toxicity concerns.

In conclusion, recent research on N-Benzyl-2-bromo-N-methylpropanamide (CAS: 100129-07-5) has demonstrated its significant potential as a versatile chemical building block and a promising scaffold for drug discovery. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and pharmaceutical research. Future studies will likely focus on expanding its applications in targeted drug design and exploring novel synthetic methodologies to further exploit its chemical versatility.